5-methyl-4-phenyl-N-1,3-thiazol-2-yl-3-thiophenecarboxamide

• IUPAC Name: 5-methyl-4-phenyl-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C15H12N2OS2/c1-10-13(11-5-3-2-4-6-11)12(9-20-10)14(18)17-15-16-7-8-19-15/h2-9H,1H3,(H,16,17,18)
• InChI Key: PBKRGYAOWYSXSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CS1)C(=O)NC2=NC=CS2)C3=CC=CC=C3
• Molecular Formula: C15H12N2OS2
• Molecular Weight: 300.4 g/mol

Description

5-methyl-4-phenyl-N-1,3-thiazol-2-yl-3-thiophenecarboxamide, commonly known as MTTP, is a chemical compound that has been studied extensively for its potential therapeutic applications. MTTP is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

MTTP works by inhibiting the activity of MTP, which is involved in the synthesis of lipoproteins. By reducing the levels of LDL cholesterol, MTTP can help to prevent the development of atherosclerosis and other cardiovascular diseases.
Biochemical and Physiological Effects
In addition to its effects on lipid metabolism, MTTP has also been shown to have a variety of other biochemical and physiological effects. These include its ability to modulate the activity of hepatic stellate cells, which are involved in the development of liver fibrosis. MTTP has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using MTTP in laboratory experiments is its ability to inhibit the activity of MTP, which is involved in the synthesis of lipoproteins. This makes MTTP a useful tool for studying the role of lipoproteins in various physiological processes. However, one limitation of using MTTP is its potential toxicity, which must be carefully monitored in laboratory studies.

Future Directions

There are many potential future directions for research on MTTP. One area of research could focus on developing new synthetic methods for producing MTTP, which could improve its efficiency and reduce its toxicity. Other research could investigate the use of MTTP in the treatment of liver fibrosis, inflammatory diseases, and other conditions. Additionally, further studies could be conducted to explore the potential side effects of MTTP and to determine the optimal dosage for therapeutic use.

Scientific Research Applications

MTTP has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. One area of research has focused on MTTP's ability to inhibit the activity of microsomal triglyceride transfer protein (MTP), which is involved in the synthesis of lipoproteins. This inhibition has been shown to reduce the levels of low-density lipoprotein (LDL) cholesterol, making MTTP a potential treatment for hypercholesterolemia.